Cas no 833446-90-5 (1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl-)

• Product Name: 1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl-
• CAS No: 833446-90-5
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 673420
• PubChem ID: 71415648
• Update Time: 2025-04-19

1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-6(2H)-one, 5,7,8,9-tetrahydro-3,4,8-trimethyl-
• 3,4,8-trimethyl-5,7,8,9-tetrahydro-2H-1-benzoxepin-6-one
• 833446-90-5
• DTXSID80835059
• 3,4,8-Trimethyl-5,7,8,9-tetrahydro-1-benzoxepin-6(2H)-one

• Inchi： 1S/C13H18O2/c1-8-4-12(14)11-6-9(2)10(3)7-15-13(11)5-8/h8H,4-7H2,1-3H3
• InChI Key： XSHMZESYRDVPPW-UHFFFAOYSA-N
• SMILES： O1CC(C)=C(C)CC2C(CC(C)CC1=2)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų